Cas no 1187932-83-7 (c-2-(4-Fluoro-phenyl)-thiazol-4-yl-methylamine Hydrochloride)

• Product Name: c-2-(4-Fluoro-phenyl)-thiazol-4-yl-methylamine Hydrochloride
• CAS No: 1187932-83-7
• MF: C₁₀H₁₀ClFN₂S
• MW: 244.716203212738
• MDL: MFCD11858582
• CID: 2604122
• PubChem ID: 74890021
• Update Time: 2025-04-21

c-2-(4-Fluoro-phenyl)-thiazol-4-yl-methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• C-[2-(4-Fluoro-phenyl)-thiazol-4-yl]-methylamine hydrochloride
• AKOS024262465
• (2-(4-Fluorophenyl)thiazol-4-yl)methanaminehydrochloride
• SB31529
• 1187932-83-7
• MFCD11858582
• CS-0341743
• [2-(4-fluorophenyl)-1,3-thiazol-4-yl]methanamine hydrochloride
• [2-(4-fluorophenyl)-1,3-thiazol-4-yl]methanamine;hydrochloride
• (2-(4-Fluorophenyl)thiazol-4-yl)methanamine hydrochloride
• 1-[2-(4-FLUOROPHENYL)-1,3-THIAZOL-4-YL]METHANAMINE HYDROCHLORIDE
• c-2-(4-Fluoro-phenyl)-thiazol-4-yl-methylamine Hydrochloride

• MDL： MFCD11858582
• Inchi： 1S/C10H9FN2S.ClH/c11-8-3-1-7(2-4-8)10-13-9(5-12)6-14-10;/h1-4,6H,5,12H2;1H
• InChI Key： MDZMGXTUXXICQS-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(CN)N=C1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 244.0237254g/mol
• Monoisotopic Mass: 244.0237254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų